Cas no 1708013-75-5 (1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1708013-75-5
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 5220383
• Update Time: 2025-06-10

1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C12H12N4O2/c1-7-4-10(15-11(14-7)8-2-3-8)16-5-9(12(17)18)13-6-16/h4-6,8H,2-3H2,1H3,(H,17,18)
• InChI Key： VTBOYUXEDIELEC-UHFFFAOYSA-N
• SMILES： C1N(C2C=C(C)N=C(C3CC3)N=2)C=C(C(O)=O)N=1

Additional information on 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

Comprehensive Analysis of 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS 1708013-75-5): Properties, Applications, and Innovations

The compound 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS 1708013-75-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its pyrimidine-imidazole hybrid scaffold, this compound exhibits versatile chemical properties, making it a promising candidate for drug discovery and material science applications. Its cyclopropyl and methyl substituents further enhance its stability and reactivity, enabling tailored modifications for specific industrial needs.

In recent years, the demand for heterocyclic carboxylic acids like CAS 1708013-75-5 has surged due to their role as intermediates in synthesizing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor precursor, a hot topic in oncology and autoimmune disease therapeutics. The compound’s imidazole-4-carboxylic acid moiety is also pivotal in designing metal-organic frameworks (MOFs), aligning with the growing focus on sustainable materials in green chemistry.

From a synthetic chemistry perspective, the 2-cyclopropyl-6-methyl-pyrimidin-4-yl group in CAS 1708013-75-5 offers steric and electronic advantages for nucleophilic substitutions, a feature frequently explored in peptide coupling and catalysis. This aligns with the industry’s shift toward atom-efficient and low-waste processes, addressing environmental concerns raised in forums like the UN Sustainable Development Goals (SDGs).

Analytical studies highlight the compound’s stability under physiological pH ranges, a critical factor for prodrug development—a trending search term in pharmaceutical circles. Its logP and solubility profiles (often queried in AI-driven drug design platforms) suggest compatibility with both oral and topical formulations, expanding its utility in cosmeceuticals and veterinary medicine.

Innovations in flow chemistry have further optimized the production of CAS 1708013-75-5, reducing costs and improving yields—a key concern for manufacturers. Patent databases reveal its inclusion in antifungal and anti-inflammatory formulations, reflecting its cross-industry relevance. As the scientific community prioritizes fragment-based drug design (FBDD), this compound’s modular structure positions it as a valuable chemical building block.

In conclusion, 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid exemplifies the convergence of medicinal chemistry and sustainable technology. Its multifaceted applications—from biocatalysis to material science—underscore its potential to address pressing challenges in healthcare and environmental sustainability, making it a compound of enduring scientific and commercial interest.